Cas no 1241897-98-2 (2-(Benzylamino)pyrimidine-5-carbonitrile)

• Product Name: 2-(Benzylamino)pyrimidine-5-carbonitrile
• CAS No: 1241897-98-2
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 2121462
• Update Time: 2023-08-04

2-(Benzylamino)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(benzylamino)pyrimidine-5-carbonitrile
• SAANFRXQAYOMJN-UHFFFAOYSA-N
• 5-Pyrimidinecarbonitrile,2-[(phenylmethyl)amino]-
• 5-Pyrimidinecarbonitrile, 2-[(phenylmethyl)amino]-
• 2-(Benzylamino)pyrimidine-5-carbonitrile

• Inchi： 1S/C12H10N4/c13-6-11-8-15-12(16-9-11)14-7-10-4-2-1-3-5-10/h1-5,8-9H,7H2,(H,14,15,16)
• InChI Key： SAANFRXQAYOMJN-UHFFFAOYSA-N
• SMILES： N(C1N=CC(C#N)=CN=1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Topological Polar Surface Area: 61.6